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Compound of Interest

Compound Name: 2-Pentene, 1-bromo-

Cat. No.: B3429274

Essential Safety and Handling Guide for 1-
Bromo-2-pentene

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-2-pentene (CAS No: 7348-71-2), a flammable liquid and corrosive chemical that
requires stringent safety protocols. Adherence to these procedures is vital for the protection of
all laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-2-pentene is classified as a flammable liquid that can cause severe skin burns and
eye damage.[1][2] Proper selection and use of PPE are the first lines of defense against
exposure.

Recommended Personal Protective Equipment
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Protection Type Specification Rationale
Tightly fitting safety goggles Protects against splashes and
Eye/Face Protection and a face shield (8-inch vapors that can cause severe
minimum).[2] eye damage.

Chemical-resistant gloves
) ] (inspected before use), flame- Prevents skin contact which
Skin Protection )
resistant lab coat, and can lead to severe burns.[1]

chemical apron.[2][3]

Use in a well-ventilated area. If

ventilation is inadequate, a Protects against inhalation of
Respiratory Protection NIOSH-approved respirator vapors, which can cause

with a type ABEK (EN14387) respiratory irritation.[4]

filter is required.

Safe Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the chemical's
stability.

Operational Plan:

» Ventilation: Always handle 1-Bromo-2-pentene in a chemical fume hood or a well-ventilated
area to minimize vapor inhalation.[5]

e Ignition Sources: This substance is flammable with a flash point of 23°C.[5] Keep it away
from heat, sparks, open flames, and other ignition sources.[1][5] Use non-sparking tools and
explosion-proof equipment.[1][6]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[1]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
the work area.
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o Storage: Store in a cool, dry, well-ventilated area between 2-8°C, in a tightly closed
container.[1] The storage area should be designated for flammable liquids.

Emergency and Disposal Procedures

Immediate and appropriate action during an emergency, such as a spill, and correct disposal of
waste are critical for safety and environmental protection.

Spill Response Plan:

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate personnel from the affected area.[5]
« Ignition Control: Remove all sources of ignition.[5]
e Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent further leakage or spillage if it is safe to do so.[7] Contain the spill
using inert absorbent material such as sand or vermiculite.

o Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[6]

o Decontaminate: Wash the spill area thoroughly.
Waste Disposal Plan:

Dispose of 1-Bromo-2-pentene and its containers in accordance with local, state, and federal
regulations. This typically involves an approved waste disposal plant.[6][7] Do not dispose of it
down the drain.

Emergency Workflow Diagram

The following diagram outlines the procedural flow for handling an accidental release of 1-
Bromo-2-pentene.

Caption: Workflow for a 1-Bromo-2-pentene spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

